Cas no 1175272-54-4 (3-oxo-2,3-dihydroisoquinoline-8-carbonitrile)

• Product Name: 3-oxo-2,3-dihydroisoquinoline-8-carbonitrile
• CAS No: 1175272-54-4
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• MDL: MFCD18803148
• CID: 1100617
• PubChem ID: 67521265
• Update Time: 2025-04-20

3-oxo-2,3-dihydroisoquinoline-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-3-oxo-8-Isoquinolinecarbonitrile
• 3-oxo-2,3-dihydroisoquinoline-8-carbonitrile
• 3-hydroxyisoquinoline-8-carbonitrile
• RVZLKUMTAUGENW-UHFFFAOYSA-N
• 1175272-54-4
• AXB27254
• 3-oxo-2H-isoquinoline-8-carbonitrile
• DB-376094
• SCHEMBL2749751
• EN300-318367

• MDL： MFCD18803148
• Inchi： 1S/C10H6N2O/c11-5-8-3-1-2-7-4-10(13)12-6-9(7)8/h1-4,6H,(H,12,13)
• InChI Key： RVZLKUMTAUGENW-UHFFFAOYSA-N
• SMILES： O=C1C=C2C=CC=C(C#N)C2=CN1

Computed Properties

• Exact Mass: 170.048012819g/mol
• Monoisotopic Mass: 170.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives